Cas no 1369340-35-1 ()

1369340-35-1 structure
structure
Product Name:
CAS No:1369340-35-1
MF:C6H5N3S
MW:151.188998937607
CID:6646899
PubChem ID:96636020
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C6H5N3S/c7-5-1-4-2-8-3-9-6(4)10-5/h1-3H,7H2
    • InChI Key: LFMDPSXLCLROAA-UHFFFAOYSA-N
    • SMILES: S1C(=CC2=CN=CN=C12)N

Computed Properties

  • Exact Mass: 151.02041835g/mol
  • Monoisotopic Mass: 151.02041835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 80Ų

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